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Compound of Interest

Compound Name:
Urea mono(4-

methylbenzenesulfonate)

Cat. No.: B1612779 Get Quote

Essential Safety and Handling Guide for Urea
mono(4-methylbenzenesulfonate)
This document provides immediate safety, operational, and disposal guidance for researchers,

scientists, and drug development professionals handling Urea mono(4-
methylbenzenesulfonate) (CAS 21835-55-2). The following procedures are designed to

ensure safe laboratory practices and minimize risks associated with this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
Urea mono(4-methylbenzenesulfonate) is classified as a substance that can cause skin

irritation, serious eye irritation, and may cause respiratory irritation.[1] Adherence to the

following PPE guidelines is mandatory to ensure personal safety.

Table 1: Personal Protective Equipment (PPE) Requirements

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1612779?utm_src=pdf-interest
https://www.benchchem.com/product/b1612779?utm_src=pdf-body
https://www.benchchem.com/product/b1612779?utm_src=pdf-body
https://www.benchchem.com/product/b1612779?utm_src=pdf-body
https://www.biosynth.com/Files/MSDS/FA/16/MSDS_FA164682_2000_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1612779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles or

eyeglasses with side shields.

Protects against splashes and

dust particles that can cause

serious eye irritation.[1]

Hand Protection
Compatible chemical-resistant

gloves.

Prevents skin contact which

can lead to irritation.[1]

Skin and Body Protection
Protective clothing, long-

sleeved lab coat.

Minimizes the risk of skin

exposure.[1]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Required when handling in a

way that generates dust or in

poorly ventilated areas to

prevent respiratory irritation.[1]

Safe Handling and Storage
Proper handling and storage are crucial to maintaining the integrity of the chemical and the

safety of the laboratory environment.

Operational Plan:

Engineering Controls: Work in a well-ventilated area. Use of a chemical fume hood is

recommended, especially when handling powder to avoid dust formation.[2] Eyewash

stations and safety showers must be readily accessible.[2]

Handling Practices: Avoid contact with skin, eyes, and clothing.[1] Do not breathe dust.[1][2]

Wash hands thoroughly after handling.[1][2]

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents, acids, and bases.[2][3] Keep containers tightly closed.[1][3][4]

Disposal Plan
Dispose of Urea mono(4-methylbenzenesulfonate) and any contaminated materials in

accordance with local, regional, and national regulations.
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Disposal Protocol:

Collect waste material in a suitable, sealed, and properly labeled hazardous waste container.

[2][4]

Do not dispose of down the drain or into the environment.[5]

Arrange for disposal by a licensed hazardous waste disposal company.

Emergency Procedures
In the event of an exposure or spill, follow these immediate steps.

Table 2: First Aid and Emergency Response

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention

if irritation persists.[2][5]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing.[1][2]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][2]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[2]

Spill

Sweep up and shovel into suitable containers

for disposal. Avoid dust formation.[2] Ventilate

the area and wash the spill site after material

pickup is complete.
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Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for safely handling Urea mono(4-
methylbenzenesulfonate) in a laboratory setting.
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Workflow for Handling Urea mono(4-methylbenzenesulfonate)

Preparation

Handling

Cleanup & Disposal

1. Review SDS and
identify hazards

2. Don appropriate PPE
(Gloves, Goggles, Lab Coat)

3. Ensure ventilation
and clear workspace

4. Handle with care,
avoiding dust

Proceed when ready

5. Conduct experiment in
a designated area

6. Store in a sealed container
if not used completely

7. Clean all surfaces
and equipment

End of experiment

8. Collect all waste in
labeled containers

9. Remove PPE carefully
and wash hands

End
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Caption: Logical workflow for the safe handling of Urea mono(4-methylbenzenesulfonate).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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